Cas no 150315-07-4 (Fatty acids, C14-18 andC16-22-unsatd., 2-ethylhexyl esters)
150315-07-4 structure
Product Name:Fatty acids, C14-18 andC16-22-unsatd., 2-ethylhexyl esters
CAS No:150315-07-4
MF:C30H58O2
MW:450.780330181122
CID:134616
PubChem ID:20833813
Update Time:2025-04-19
Fatty acids, C14-18 andC16-22-unsatd., 2-ethylhexyl esters Chemical and Physical Properties
Names and Identifiers
-
- Fatty acids, C14-18 andC16-22-unsatd., 2-ethylhexyl esters
- Erucic acid 2-ethylhexyl ester
- EINECS 302-164-1
- 2-Ethylhexyl(Z)-docos-13-enoate
- 150315-07-4
- 94094-62-9
- 13-Docosenoic acid, 2-ethylhexyl ester, (Z)-
- 2-Ethylhexyl (Z)-docos-13-enoate
- DTXSID201258662
- NS00063215
-
- Inchi: 1S/C30H58O2/c1-4-7-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23-24-25-27-30(31)32-28-29(6-3)26-8-5-2/h14-15,29H,4-13,16-28H2,1-3H3/b15-14-
- InChI Key: PECIZVZMWBESKB-PFONDFGASA-N
- SMILES: O(C(CCCCCCCCCCC/C=C\CCCCCCCC)=O)CC(CC)CCCC
Computed Properties
- Exact Mass: 450.44394
- Monoisotopic Mass: 450.44368109g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 32
- Rotatable Bond Count: 26
- Complexity: 402
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 12.9
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- PSA: 26.3
Fatty acids, C14-18 andC16-22-unsatd., 2-ethylhexyl esters Related Literature
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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4. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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